Cas no 1461-34-3 (Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)-)
1461-34-3 structure
Product Name:Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)-
CAS No:1461-34-3
MF:C15H20O3
MW:248.317504882813
CID:165473
PubChem ID:257279
Update Time:2025-04-19
Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)- Chemical and Physical Properties
Names and Identifiers
-
- Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)-
- (3aR,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-4,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one
- (3ar,4ar,5r,9ar)-5-hydroxy-5,8-dimethyl-3-methylidene-3a,4,4a,5,6,7,9,9a-octahydroazuleno[6,5-b]furan-2(3h)-one
- AC1L5WFB
- AC1Q69JP
- C09534
- CTK4C4817
- KST-1A1472
- NSC85243
- Pseudoivalin
- Pseuudoivalin
- (3aR,4aR,5R,9aR)-5-Hydroxy-5,8-dimethyl-3-methylene-3a,4,4a,5,6,7,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
- NSC 85243
- CHEMBL3593384
- NSC-85243
- Q27108110
- DTXSID40292745
- CHEBI:8606
- 1461-34-3
- [3aR-(3aalpha,4aalpha,5alpha,9abeta)]-3a,4,4a,5,6,7,9,9a-Octahydro-5-hydroxy-5,8-dimethyl-3-methylene-azuleno[6,5-b]furan-2(3H)-one
-
- Inchi: 1S/C15H20O3/c1-8-6-13-11(9(2)14(16)18-13)7-12-10(8)4-5-15(12,3)17/h11-13,17H,2,4-7H2,1,3H3/t11-,12-,13-,15-/m1/s1
- InChI Key: CLYBLORMANTURF-RGCMKSIDSA-N
- SMILES: O[C@]1(C)CCC2=C(C)C[C@@H]3[C@@H](C(=C)C(=O)O3)C[C@@H]12
Computed Properties
- Exact Mass: 248.1413
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
- LogP: 2.35550
Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)- Related Literature
-
W. Parker,J. S. Roberts,R. Ramage Q. Rev. Chem. Soc. 1967 21 331
-
D. A. Casteel Nat. Prod. Rep. 1992 9 289
1461-34-3 (Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,9,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,9aR)-) Related Products
- 553-21-9(Costunolide)
- 20554-84-1(Parthenolide)
- 115753-79-2(2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)-)
- 477-43-0(Dehydrocostus lactone)
- 74299-48-2(Dehydrocostus lactone)
- 29552-41-8(Parthenolide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent